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molecular formula C14H10ClNO B8778376 2-Propen-1-one, 3-(4-chlorophenyl)-1-(2-pyridinyl)- CAS No. 24582-75-0

2-Propen-1-one, 3-(4-chlorophenyl)-1-(2-pyridinyl)-

Cat. No. B8778376
CAS RN: 24582-75-0
M. Wt: 243.69 g/mol
InChI Key: CITDASDVSCSOTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08912186B2

Procedure details

By a procedure similar to that of example 1.59.1, starting from 4-chlorobenzaldehyde and commercial 2-acetylpyridine, 3-(4-chlorophenyl)-1-(2-pyridinyl)prop-2-en-1-one was obtained as yellowish solid.
Name
4-chlorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-acetylpyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-(4-chlorophenyl)-1-(2-pyridinyl)prop-2-en-1-one

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[C:10]([C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][N:14]=1)(=[O:12])[CH3:11]>>[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[CH:11][C:10]([C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][N:14]=2)=[O:12])=[CH:4][CH:3]=1

Inputs

Step One
Name
4-chlorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC=C(C=O)C=C1
Step Two
Name
2-acetylpyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C1=NC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-(4-chlorophenyl)-1-(2-pyridinyl)prop-2-en-1-one
Type
product
Smiles
ClC1=CC=C(C=C1)C=CC(=O)C1=NC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.